Cas no 60222-57-3 (3-(2,4-dichlorophenoxy)propan-1-ol)

• Product Name: 3-(2,4-dichlorophenoxy)propan-1-ol
• CAS No: 60222-57-3
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 951426
• PubChem ID: 235019
• Update Time: 2025-04-19

3-(2,4-dichlorophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenoxy)propan-1-ol
• (3-Hydroxy-phenyl)-trimethyl-arsonium, Jodid; 3-(2,4-Dichlor-phenoxy)-propan-1-ol; NSC16405; (3-hydroxy-phenyl)-trimethyl-arsonium, iodide; (3-hydroxyphenyl)-trimethylarsanium iodide; (m-Hydroxyphenyl)trimethyl-arsonium iodide; 3-(2,4-dichlorophenoxy)-1-propanol; 3-(2,4-dichloro-phenoxy)-propan-1-ol; AC1L9ZYN; ANTINEOPLASTIC-16405; (3-Hydroxy-propyl)-(2.4-dichlor-phenyl)-aether;
• 60222-57-3
• 3-(2,4-Dichlorophenoxy)-1-propanol
• NSC35955
• AKOS005363248
• NSC-35955
• (2,4-Dichlorophenoxy)propanol
• SCHEMBL8794130
• 56927-95-8
• EINECS 260-447-4
• DTXSID80205475

• Inchi： 1S/C9H10Cl2O2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6,12H,1,4-5H2
• InChI Key： PQKHFUJBBDCBMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCO)Cl

Computed Properties

• Exact Mass: 220.0059
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.75460